2,4-Dimethoxy-6-(4-((2-(trifluoromethyl)phenyl)sulfonyl)piperazin-1-yl)pyrimidine

• IUPAC Name: 2,4-dimethoxy-6-[4-[2-(trifluoromethyl)phenyl]sulfonylpiperazin-1-yl]pyrimidine
• InChI: InChI=1S/C17H19F3N4O4S/c1-27-15-11-14(21-16(22-15)28-2)23-7-9-24(10-8-23)29(25,26)13-6-4-3-5-12(13)17(18,19)20/h3-6,11H,7-10H2,1-2H3
• InChI Key: XFIJTVOIYDLTJJ-UHFFFAOYSA-N
• Canonical SMILES: COC1=NC(=NC(=C1)N2CCN(CC2)S(=O)(=O)C3=CC=CC=C3C(F)(F)F)OC
• Molecular Formula: C17H19F3N4O4S
• Molecular Weight: 432.4 g/mol

Description

2,4-Dimethoxy-6-(4-((2-(trifluoromethyl)phenyl)sulfonyl)piperazin-1-yl)pyrimidine is a useful research compound. Its molecular formula is C17H19F3N4O4S and its molecular weight is 432.42. The purity is usually 95%.
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Scientific Research Applications

Antiproliferative Activity

Research on pyrimidine derivatives, including compounds similar in structure to 2,4-Dimethoxy-6-(4-((2-(trifluoromethyl)phenyl)sulfonyl)piperazin-1-yl)pyrimidine, has demonstrated potential antiproliferative effects against various human cancer cell lines. For instance, a study by Mallesha et al. (2012) synthesized a series of pyrimidine derivatives and evaluated their antiproliferative effect using the MTT assay method against four human cancer cell lines. Among these, certain compounds showed good activity, suggesting potential as anticancer agents and warranting further research (Mallesha, Mohana, Veeresh, Alvala, & Mallika, 2012).

Antimicrobial Activity

Another important application of pyrimidine derivatives is in the field of antimicrobial research. The study by Ammar et al. (2004) prepared novel pyrimidine, pyrazolopyrimidine, and pyrazolotriazine derivatives containing a sulfonyl moiety, which exhibited notable antimicrobial activity. This highlights the compound's potential in developing new antimicrobial agents (Ammar, Saleh, Micky, Abbas, & El-Gaby, 2004).

Herbicidal Applications

Pyrimidine derivatives have also been explored for their herbicidal properties. A study by Hamprecht et al. (1999) investigated new pyrimidine and triazine intermediates for herbicidal sulfonylureas, emphasizing the utility of such compounds in agricultural applications. This research demonstrates the versatility of pyrimidine derivatives, including those similar to 2,4-Dimethoxy-6-(4-((2-(trifluoromethyl)phenyl)sulfonyl)piperazin-1-yl)pyrimidine, in providing selective post-emergence herbicide solutions (Hamprecht, Mayer, Westphalen, & Walter, 1999).

Multifunctional Antioxidants

Research into multifunctional antioxidants for treating age-related diseases has also involved pyrimidine derivatives. Jin et al. (2010) synthesized analogues of N,N-dimethyl-4-(pyrimidin-2-yl)piperazine-1-sulfonamide with free radical scavenger and chelating groups. These compounds have shown promise in protecting cells against oxidative stress, suggesting potential applications in preventing cataracts, age-related macular degeneration (AMD), and Alzheimer's disease (AD) (Jin, Randazzo, Zhang, & Kador, 2010).

Mechanism of Action

While the exact mechanism of action for this compound is not available in the retrieved data, similar compounds have been designed and synthesized for the treatment of Alzheimer’s disease (AD) as acetylcholinesterase inhibitors.